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Compound of Interest

Compound Name: lodine-125

Cat. No.: B085253

Technical Support Center: lodine-125 Safety
Protocols

This guide provides best practices, troubleshooting, and frequently asked questions for the
safe handling of lodine-125 (I-125) in a research and drug development setting. Adherence to
these protocols is critical to minimize radiation exposure and prevent contamination.

Frequently Asked Questions (FAQSs)
Q1: What are the primary radiation hazards associated with lodine-1257?

Al: lodine-125 emits low-energy gamma and X-rays, presenting both an external and internal
radiation hazard.[1][2] The primary concern is internal exposure, as iodine concentrates in the
thyroid gland if inhaled or ingested.[3][4] Unbound or "free" I-125 is volatile and can become
airborne, increasing the risk of inhalation.[3][5]

Q2: What is the minimum required Personal Protective Equipment (PPE) for handling 1-1257?

A2: The minimum PPE includes a lab coat, safety glasses, and disposable gloves.[6][7][8] For
handling open sources of I-125, it is best practice to wear two pairs of gloves and change the
outer pair frequently.[1][3][4][9]

Q3: When should | wear a dosimetry badge?
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A3: Whole-body and ring dosimeters are required when handling quantities of 1-125 greater
than 5.0 millicuries (mCi) at any one time.[5] All personnel in a lab where 1-125 is being handled
should wear a whole-body dosimeter.[9] The ring badge should be worn on the hand most likely
to come into contact with the radioactive material.[9]

Q4: How should I properly shield lodine-1257

A4: Lead foil or sheets are the most effective shielding for the gamma rays emitted by 1-125.[9]
A thin layer of lead (0.02 mm) can reduce the radiation intensity by 50%.[2][9] Store and handle
millicurie quantities of 1-125 behind lead shielding approximately 3 mm thick.[1][10]

Q5: What type of survey meter is best for detecting I-125 contamination?

A5: A survey meter equipped with a thin-crystal sodium iodide (Nal) probe is highly
recommended for detecting the low-energy gamma rays of 1-125.[3][9] Standard Geiger-Muller
(GM) probes are very inefficient at detecting 1-125 and should only be used for identifying gross
contamination.[3][5]

Troubleshooting Guides

Problem: My survey meter shows contamination on my hands after an experiment, even after
removing my gloves.

e Solution:

o Immediately wash your hands thoroughly with lukewarm water and mild soap.[11] Avoid
using hot water or abrasive scrubbing, as this can increase skin absorption.[11]

o Re-survey your hands with a Nal probe.

o If contamination persists, notify your institution's Radiation Safety Officer (RSO)
immediately for further instructions.[9]

o Document the incident as required by your institution.
Problem: | suspect a small spill of I-125 on my lab bench.

e Solution:
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o Alert others in the immediate area of the spill.[11]
o Contain the spill by covering it with absorbent paper.[11]
o Wear appropriate PPE, including double gloves, a lab coat, and safety glasses.

o Clean the area starting from the outer edge of the spill and working inward. Use a
decontamination solution or soap and water. For spills of unreacted radioiodine, a solution
of sodium thiosulfate can be used to stabilize the iodine.[4][5]

o Survey the area with a Nal probe to ensure all contamination has been removed. The area
should be at background radiation levels.

o Dispose of all contaminated materials (absorbent paper, gloves, etc.) in the designated
radioactive waste container.

o Report the incident to your RSO.
Problem: The 1-125 solution may have become volatile.
e Solution:

o Volatility of I1-125 is increased in acidic solutions (pH < 7) and upon freezing.[1][3][5]
Always store Nal-125 solutions at room temperature and maintain a basic pH.[1][3]

o If you suspect volatilization (e.g., from an acidic solution), handle the material exclusively
within a certified fume hood equipped with a charcoal filter.[6][12]

o Vent stock vials through a charcoal trap before use.[3][5]

o If a spill of volatile 1-125 occurs, hold your breath, vacate the area immediately, close the
door, and contact your RSO.[3]

Quantitative Data Summary

Table 1: lodine-125 Physical Characteristics
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Property Value

Half-Life 60.14 days[1][3]

Primary Emissions 35 keV Gamma Ray, 27-32 keV X-rays[2]
Half-Value Layer (Lead) 0.02 mm[2][9]

Annual Limit on Intake (Inhalation) 60 pCi[1]

Annual Limit on Intake (Ingestion) 40 pCi[1]

Table 2: Unshielded Dose Rates from a 1 mCi I-125 Point Source

Distance Dose Rate (mrem/hour)
1cm 1560 - 2750[5]

10 cm 15.5 - 27.5[5]

100 cm 0.142 - 0.27[5]

Table 3: Survey Meter Probe Efficiency for 1-125

Probe Type Approximate Efficiency
Sodium lodide (Nal) ~13-30%[3][4][5]
Geiger-Mdller (GM) ~0.07-0.5%]3][4][5]

Experimental Protocols

Protocol 1: Standard Procedure for Handling Microcurie Quantities of 1-125
e Preparation:
o Designate a specific work area for 1-125 use.[9]

o Cover the work surface with plastic-backed absorbent paper.[8]
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o Assemble all necessary materials, including PPE, shielding, and waste containers.

Donning PPE:

o Put on alab coat and safety glasses.

o Put on the first pair of disposable gloves.

o Put on the second pair of disposable gloves.

Handling I-125:

o Place the I-125 vial behind appropriate lead shielding.[9]

o Use forceps or other remote handling tools whenever possible.[3]

o Perform all operations over a spill tray.[1]

o Do not pipette by mouth.[9]

Post-Handling:

o Secure all I-125 in a shielded container.[1]

o Dispose of radioactive waste in the designated container.

o Survey the work area, your hands (with gloves on), and your lab coat for contamination
using a Nal probe.[9]

Doffing PPE:

[e]

Remove the outer pair of gloves and dispose of them in the radioactive waste.

o

Remove the lab coat and hang it in the designated area.

[¢]

Remove the inner pair of gloves and dispose of them.

[e]

Wash hands thoroughly.
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o Survey hands and clothing for any residual contamination before leaving the lab.[1]
Protocol 2: Emergency Procedure for a Major 1-125 Spill
o Clear the Area: Notify all persons not involved in the spill to vacate the room immediately.[13]

o Prevent Spread: Cover the spill with absorbent paper, but do not attempt to clean it up. Limit
the movement of all personnel who may be contaminated.[13]

o Shield the Source: If it can be done without further contamination or significant exposure,
shield the spill.[13]

o Secure the Room: Close and lock the door to prevent entry.[13]
» Call for Help: Notify your institution's Radiation Safety Officer immediately.[13]
e Personnel Decontamination:

o Remove contaminated clothing.[11]

o Flush contaminated skin with lukewarm water and wash with mild soap.[11][13]

Visualizations
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1. Don Lab Coat

:

2. Don Safety Glasses

:

3. Don Inner Pair of Gloves

:

4. Don Outer Pair of Gloves

Ready for I-125 Handling

Click to download full resolution via product page

Caption: Workflow for donning Personal Protective Equipment (PPE).
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Is the spill volatile?

No

Is quantity > 100 pCi?

Yes No
Yes Is personnel contaminated?
Yes No

Major Spill Procedure Minor Spill Procedure

(Evacuate & Call RSO) (User Cleanup)

Click to download full resolution via product page

Caption: Decision tree for responding to an lodine-125 spill.
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@g Unbound 1-125
Where is the handling occurring?

Bioassay Not Required

Thyroid Bioassay Required (per this rule)

Click to download full resolution via product page

Caption: Logic for determining when a thyroid bioassay is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Best practices for personal protective equipment when
using lodine-125]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085253#best-practices-for-personal-protective-
equipment-when-using-iodine-125]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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